Cas no 1286274-37-0 (Tert-Butyl 1-(cyclopentylmethyl)piperidin-4-ylcarbamate)

Tert-Butyl 1-(cyclopentylmethyl)piperidin-4-ylcarbamate is a specialized carbamate derivative featuring a piperidine core functionalized with a cyclopentylmethyl group at the nitrogen position and a tert-butoxycarbonyl (Boc) protecting group at the 4-position. This compound is particularly valuable in organic synthesis and medicinal chemistry due to its structural versatility. The Boc group offers excellent protection for the amine functionality, ensuring stability during complex reactions while allowing selective deprotection under mild acidic conditions. The cyclopentylmethyl moiety enhances lipophilicity, potentially improving membrane permeability in bioactive molecules. Its well-defined stereochemistry and rigid framework make it a useful intermediate for constructing pharmacologically relevant scaffolds, such as CNS-targeting compounds or peptide mimics. The compound's synthetic utility is further underscored by its compatibility with diverse reaction conditions, including hydrogenation and cross-coupling protocols.

Tert-Butyl 1-(cyclopentylmethyl)piperidin-4-ylcarbamate structure

1286274-37-0 structure

Product Name:Tert-Butyl 1-(cyclopentylmethyl)piperidin-4-ylcarbamate

CAS No:1286274-37-0

MF:C₁₆H₃₀N₂O₂

MW:282.421604633331

CID:823658

Update Time:2025-07-02

Tert-Butyl 1-(cyclopentylmethyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

- (1-Cyclopentylmethyl-piperidin-4-yl)-carbamic acid tert-butyl ester
- tert-Butyl 1-(cyclopentylmethyl)piperidin-4-ylcarbamate
- tert-butyl N-[1-(cyclopentylmethyl)piperidin-4-yl]carbamate
- Tert-Butyl 1-(cyclopentylmethyl)piperidin-4-ylcarbamate
- Inchi： 1S/C16H30N2O2/c1-16(2,3)20-15(19)17-14-8-10-18(11-9-14)12-13-6-4-5-7-13/h13-14H,4-12H2,1-3H3,(H,17,19)
- InChI Key： GEFHIXGROIXMSF-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(NC1CCN(CC1)CC1CCCC1)=O

Computed Properties

Exact Mass: 282.231
Monoisotopic Mass: 282.231
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6

Tert-Butyl 1-(cyclopentylmethyl)piperidin-4-ylcarbamate Pricemore >>

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